N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide

• IUPAC Name: N-(3-hydroxyphenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H15N3O3S/c1-20-16(23)13-7-2-3-8-14(13)19-17(20)24-10-15(22)18-11-5-4-6-12(21)9-11/h2-9,21H,10H2,1H3,(H,18,22)
• InChI Key: SIJQJMKJBLZITL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2N=C1SCC(=O)NC3=CC(=CC=C3)O
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide, also known as HMJ-38, is a synthetic compound that has been found to have potential applications in scientific research. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide involves the inhibition of tubulin polymerization, leading to the disruption of microtubule dynamics and the induction of cell cycle arrest and apoptosis. N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has also been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been found to have several biochemical and physiological effects. Studies have shown that N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide can induce oxidative stress and activate the p53 pathway, leading to the induction of apoptosis. N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has also been found to inhibit the migration and invasion of cancer cells, suggesting its potential as an anti-metastatic agent.

Advantages and Limitations for Lab Experiments

N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has several advantages for lab experiments, including its high yield and purity, and its ability to induce cell cycle arrest and apoptosis in cancer cells. However, N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide. Further studies are needed to determine its optimal dosage and administration, as well as its potential as a therapeutic agent for cancer treatment. Additionally, studies are needed to investigate the potential of N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide as an anti-metastatic agent and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide involves the reaction of 3-methyl-4-oxo-3,4-dihydro-2-quinazolinethiol with 3-hydroxyphenylacetyl chloride in the presence of a base. The resulting product is purified through column chromatography to obtain N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide in high yield and purity.

Scientific Research Applications

N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has been found to have potential applications in scientific research, particularly in cancer research. Studies have shown that N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has anti-proliferative effects on cancer cells, inducing cell cycle arrest and apoptosis. N-(3-hydroxyphenyl)-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide has also been found to inhibit the growth of cancer cells in animal models, suggesting its potential as a therapeutic agent for cancer treatment.